Cas no 14807-39-7 (5,6,7,8-tetrahydroquinolin-4-amine)

• Product Name: 5,6,7,8-tetrahydroquinolin-4-amine
• CAS No: 14807-39-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 2135646
• PubChem ID: 22643362
• Update Time: 2025-06-08

5,6,7,8-tetrahydroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-4-Quinolinamine
• 5,6,7,8-tetrahydroquinolin-4-amine
• 14807-39-7
• EN300-112248
• 4-amino-5,6,7,8-tetrahydroquinoline
• DTXSID60627257
• F2163-0215
• DA-38296
• CZVFSRODUXQSSX-UHFFFAOYSA-N
• Z1203583324
• AKOS006341875
• SCHEMBL2087614

• Inchi： 1S/C9H12N2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h5-6H,1-4H2,(H2,10,11)
• InChI Key： CZVFSRODUXQSSX-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=1CCCC2)N

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5,6,7,8-tetrahydroquinolin-4-amine

Introduction to 5,6,7,8-tetrahydroquinolin-4-amine (CAS No. 14807-39-7)

5,6,7,8-tetrahydroquinolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 14807-39-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad biological activity and utility in drug development. The amine functional group at the 4-position of the tetrahydroquinoline ring enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

The tetrahydroquinoline core is a fused bicyclic structure consisting of a benzene ring and a piperidine ring. This configuration imparts unique electronic and steric properties to the molecule, which can be modulated by structural modifications at various positions. The presence of the amine group not only influences the compound's solubility and metabolic stability but also its interaction with biological targets such as enzymes and receptors. These characteristics make 5,6,7,8-tetrahydroquinolin-4-amine a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported biological activities. Studies have demonstrated that compounds within this class exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The amine-substituted tetrahydroquinolines are particularly noteworthy for their potential to interact with intracellular signaling pathways and modulate protein function. This has led to extensive research into their mechanisms of action and therapeutic applications.

One of the most compelling aspects of 5,6,7,8-tetrahydroquinolin-4-amine is its role as a key intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged this compound to develop novel molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders by targeting neurotransmitter receptors. The ability to fine-tune the structure while retaining the core tetrahydroquinolin-4-amine moiety allows for the creation of highly tailored therapeutic agents.

The synthesis of 5,6,7,8-tetrahydroquinolin-4-amine typically involves multi-step organic reactions that establish the tetrahydroquinoline ring system followed by functionalization at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to construct the desired framework while maintaining high purity standards.

Recent studies have highlighted the importance of stereochemistry in tetrahydroquinoline derivatives. The absolute configuration at various chiral centers can significantly impact the biological activity of these compounds. For example, enantiomerically pure forms of 5,6,7,8-tetrahydroquinolin-4-amine have been shown to exhibit differential effects on target proteins compared to racemic mixtures. This underscores the need for precise synthetic control and analytical characterization when working with these molecules.

The pharmacokinetic properties of 5,6,7,8-tetrahydroquinolin-4-amine are also subjects of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are essential for predicting drug-drug interactions and dosing regimens.

In conclusion,5,6,7,8-tetrahydroquinolin-4-amine (CAS No. 14807-39-7) represents a significant area of interest in medicinal chemistry due to its structural versatility and biological activity. Its role as a key intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications and refine synthetic strategies,5,6,7,8-tetrahydroquinolin-4-amine is poised to remain at the forefront of pharmaceutical innovation.